Cas no 2228578-46-7 (1-bromo-3-(2-bromoethyl)-5-methylbenzene)

• Product Name: 1-bromo-3-(2-bromoethyl)-5-methylbenzene
• CAS No: 2228578-46-7
• MF: C₉H₁₀Br₂
• MW: 277.983701229095
• CID: 5842387
• PubChem ID: 165643685
• Update Time: 2025-10-28

1-bromo-3-(2-bromoethyl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(2-bromoethyl)-5-methylbenzene
• 2228578-46-7
• EN300-1915787

• Inchi： 1S/C9H10Br2/c1-7-4-8(2-3-10)6-9(11)5-7/h4-6H,2-3H2,1H3
• InChI Key： JXDJFIXNSYDLCX-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C=C(C)C=1)Br

Computed Properties

• Exact Mass: 277.91288g/mol
• Monoisotopic Mass: 275.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-3-(2-bromoethyl)-5-methylbenzene

Comprehensive Overview of 1-bromo-3-(2-bromoethyl)-5-methylbenzene (CAS No. 2228578-46-7)

1-bromo-3-(2-bromoethyl)-5-methylbenzene (CAS No. 2228578-46-7) is a halogenated aromatic compound with significant applications in organic synthesis and material science. Its unique molecular structure, featuring both bromine substituents and a methyl group, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced polymers. Researchers and industries are increasingly interested in this compound due to its reactivity and potential for creating high-value derivatives.

The compound's CAS number 2228578-46-7 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. With the growing demand for halogenated benzene derivatives, 1-bromo-3-(2-bromoethyl)-5-methylbenzene has gained attention in sustainable chemistry discussions. For instance, its role in green synthesis and catalysis aligns with the global push for eco-friendly manufacturing processes.

One of the trending topics in chemical research is the optimization of cross-coupling reactions, where 1-bromo-3-(2-bromoethyl)-5-methylbenzene serves as a key building block. Its dual bromo functional groups enable sequential modifications, making it ideal for constructing complex molecular architectures. This property is particularly relevant in the development of OLED materials and pharmaceutical intermediates, areas with high search volume in academic and industrial queries.

From an analytical perspective, the compound's spectroscopic properties (e.g., NMR and MS data) are frequently searched by chemists for verification purposes. The methylbenzene backbone also contributes to its stability, a feature often highlighted in forums discussing storage conditions and handling protocols for sensitive reagents. These practical considerations are essential for laboratory safety and efficiency.

In the context of supply chain transparency, suppliers of CAS 2228578-46-7 emphasize compliance with international standards like REACH and TSCA. This aligns with the broader industry trend toward responsible sourcing, a topic frequently queried by procurement professionals. Additionally, the compound's solubility and reactivity profiles are often compared to similar derivatives, such as 1,3-dibromo-5-methylbenzene, in technical literature.

Future applications of 1-bromo-3-(2-bromoethyl)-5-methylbenzene may expand into nanotechnology and bioconjugation, given its compatibility with click chemistry protocols. As synthetic methodologies evolve, this compound is poised to remain a focal point for innovations in precision chemistry—a term gaining traction in AI-driven research analytics. Its balanced lipophilicity and halogen reactivity further underscore its utility in drug discovery pipelines.